Cas no 1040638-73-0 (2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product name: 2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1040638-73-0
• MF: C₁₄H₁₃Cl₂N₃O
• MW: 310.178520917892
• CID: 6291848
• PubChem ID: 27376626

2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• 2,5-dichloro-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• 2,5-dichloro-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• 1040638-73-0
• F5323-0039
• Z826628398
• AKOS008149439

• Inchi： 1S/C14H13Cl2N3O/c1-19-13(9-3-2-4-12(9)18-19)17-14(20)10-7-8(15)5-6-11(10)16/h5-7H,2-4H2,1H3,(H,17,20)
• InChI Key： ZDHKLRUGNAIMLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=C2C(CCC2)=NN1C)=O)Cl

Computed Properties

• Exact Mass: 309.0435674g/mol
• Monoisotopic Mass: 309.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Additional information on 2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

2,5-Dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide: A Comprehensive Overview

The compound CAS No 1040638-73-0, also known as 2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a benzamide core with two chlorine substituents at the 2 and 5 positions. The N-substituent is a cyclopentapyrazole ring system with a methyl group attached at the 2-position. This combination of functional groups and ring systems provides the compound with distinctive electronic and steric properties, making it an interesting subject for both theoretical and experimental studies.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits excellent thermal stability and high solubility in organic solvents, which are desirable properties for applications in pharmaceuticals and agrochemicals.

In terms of biological activity, preliminary assays have shown that this compound demonstrates moderate inhibitory effects against certain enzymes involved in metabolic pathways. This suggests potential applications in the development of new therapeutic agents targeting specific diseases. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

The synthesis of 2,5-dichloro-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of reaction conditions has been a key area of investigation to improve yield and purity. Researchers have also explored the use of green chemistry principles to make the synthesis more environmentally friendly.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it has low toxicity to aquatic organisms under standard test conditions, which is a positive attribute for its safe handling and disposal.

In conclusion, CAS No 1040638-73-0 represents a promising compound with diverse potential applications across multiple disciplines. Continued research into its properties and behavior under various conditions will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.